Quinoline-7-sulphonic acid

• CAS No.: 65433-96-7
• Molecular Formula: C9H7NO3S
• Molecular Weight: 209.22 g/mol
• IUPAC Name: quinoline-7-sulfonic acid
• InChI: InChI=1S/C9H7NO3S/c11-14(12,13)8-4-3-7-2-1-5-10-9(7)6-8/h1-6H,(H,11,12,13)
• InChI Key: FBNVOSBSLQPUBQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C(C=C2)S(=O)(=O)O)N=C1

Description

Quinoline-7-sulphonic acid is a derivative of quinoline, a nitrogen-based heterocyclic aromatic compound. Quinoline itself is known for its diverse applications in medicinal and industrial chemistry. This compound, specifically, features a sulfonic acid group attached to the seventh position of the quinoline ring, which imparts unique chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of quinoline-7-sulphonic acid typically involves the sulfonation of quinoline. This can be achieved by treating quinoline with fuming sulfuric acid at elevated temperatures. The reaction conditions often include:

Temperature: Around 220°C

Reagents: Fuming sulfuric acid

Industrial Production Methods

In an industrial setting, the production of this compound follows similar principles but on a larger scale. The process involves:

Large-scale reactors: To handle the high temperatures and corrosive nature of fuming sulfuric acid.

Continuous flow systems: To ensure consistent product quality and yield.

Chemical Reactions Analysis

Types of Reactions

Quinoline-7-sulphonic acid undergoes various chemical reactions, including:

Electrophilic substitution: Due to the electron-withdrawing nature of the sulfonic acid group.

Nucleophilic substitution: At positions activated by the sulfonic acid group.

Common Reagents and Conditions

Oxidation: Using oxidizing agents like potassium permanganate.

Reduction: Using reducing agents like sodium borohydride.

Substitution: Using nucleophiles such as amines or alcohols.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example:

Oxidation: Can lead to the formation of quinoline-7-sulfonic acid derivatives with additional functional groups.

Reduction: Can yield reduced forms of this compound.

Scientific Research Applications

Quinoline-7-sulphonic acid has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including as a precursor for drug development.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of quinoline-7-sulphonic acid involves its interaction with various molecular targets. The sulfonic acid group enhances its solubility and reactivity, allowing it to:

Bind to proteins and enzymes: Affecting their function and activity.

Interact with cellular pathways: Modulating biological processes.

Comparison with Similar Compounds

Similar Compounds

• Quinoline-5-sulphonic acid
• Quinoline-8-sulphonic acid
• Quinoline-2-sulphonic acid

Uniqueness

Quinoline-7-sulphonic acid is unique due to the specific position of the sulfonic acid group, which influences its chemical reactivity and biological activity. Compared to other sulfonic acid derivatives of quinoline, it may exhibit different pharmacological properties and industrial applications.